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Compound of Interest

Compound Name: 6-Chloro-9-(1-phenylethyl)purine

CAS No.: 112089-30-2

Cat. No.: B053371

Get Quote

Executive Summary & Compound Profile
6-Chloro-9-(1-phenylethyl)purine is a pivotal intermediate in the synthesis of antiviral and

anticancer nucleoside analogs. Its structural integrity is defined by the labile C-N bond

connecting the purine base to the chiral phenylethyl moiety and the reactive chlorine at the C6

position.

In drug development, this compound presents two primary analytical challenges:

Regioisomerism: Distinguishing the thermodynamically favored N9-isomer from the kinetic

N7-impurity.

Isotopic Validation: Confirming the presence of the chlorine atom via distinct isotopic

clustering.
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Parameter Detail

IUPAC Name 6-Chloro-9-(1-phenylethyl)-9H-purine

Formula

Monoisotopic Mass
258.0672 Da (

)

Molecular Weight 258.71 g/mol

Key Structural Features Purine core, C6-Chlorine, N9-benzylic amine

Experimental Methodology
To replicate the fragmentation patterns described below, the following standardized LC-MS/MS

protocol is recommended. This workflow ensures reproducibility across quadrupole-time-of-

flight (Q-TOF) and triple quadrupole (QqQ) platforms.

Sample Preparation[3]
Stock Solution: Dissolve 1 mg of analyte in 1 mL DMSO.

Working Solution: Dilute to 1 µg/mL in 50:50 Acetonitrile:Water + 0.1% Formic Acid.

Direct Infusion (Optional): For structural elucidation, infuse at 5-10 µL/min.
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Parameter Setting Rationale

Ionization Mode ESI Positive (+)
Purines protonate readily at

N1/N3.

Capillary Voltage 3.5 kV

Optimal for stable spray

without in-source

fragmentation.

Cone Voltage 30 V

Sufficient to decluster adducts

but preserve the labile C-N

bond.

Collision Energy (CE) Ramp 10–40 eV
Low CE preserves the parent;

High CE reveals ring-opening.

Desolvation Temp 350°C
Ensures complete vaporization

of the phenylethyl moiety.

Fragmentation Analysis & Mechanism
The mass spectrum of 6-Chloro-9-(1-phenylethyl)purine is characterized by a "soft"

ionization parent ion followed by a distinct, energy-dependent fragmentation tree.

Parent Ion & Isotope Pattern
In ESI(+), the molecule forms the protonated molecular ion

.

m/z 259.07 (100%): Monoisotopic peak containing

.

m/z 261.07 (~32%): Isotope peak containing

.

Diagnostic Value: The ~3:1 intensity ratio between m/z 259 and 261 is the primary

confirmation of the 6-chloro substituent. Any deviation suggests dechlorination or
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contamination.

Primary Fragmentation Pathway (The "Dealkylation"
Step)
The weakest bond in the molecule is the

bond. Upon Collision Induced Dissociation (CID), the dominant pathway is the neutral loss of
styrene (

, 104 Da).

Transition:

Mechanism: Protonation occurs at N1. Inductive cleavage or a 1,2-hydrogen shift leads to

the elimination of the phenylethyl group as neutral styrene, leaving the protonated 6-

chloropurine core.

Observation: This is the base peak at low-to-medium collision energies (15-25 eV).

Secondary Fragmentation (Purine Core Disassembly)
At higher energies (>30 eV), the 6-chloropurine core (

) fragments further.

Loss of HCl: Elimination of Hydrogen Chloride (36 Da) yields

. This confirms the presence of the chlorine on the ring.

Ring Opening: Sequential losses of HCN (27 Da) from the pyrimidine or imidazole ring.

Visualizing the Fragmentation Tree
The following diagram maps the mechanistic pathways validated for this scaffold.
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Parent Ion [M+H]+
m/z 259.07 (35Cl)
m/z 261.07 (37Cl)

6-Chloropurine Core
[M+H - Styrene]+

m/z 155.01

Benzylic Cleavage
(CE: 15-20 eV)

Neutral Loss:
Styrene (104 Da)

Purine Fragment
[Core - HCl]+
m/z 119.03

Elimination of HCl
(CE: >30 eV)

Ring Fragment
[Core - HCN]+

m/z 128.00

Ring Contraction
(CE: >35 eV)

Click to download full resolution via product page

Figure 1: ESI-MS/MS fragmentation tree of 6-Chloro-9-(1-phenylethyl)purine showing the

primary dealkylation pathway and secondary core degradation.

Comparative Guide: Alternatives & Isomers
This section compares the target analyte against its most common structural alternatives to aid

in identification.

Comparison: N9-Isomer (Target) vs. N7-Isomer (Impurity)
During synthesis (alkylation of 6-chloropurine), the N7-isomer is a common byproduct.[1][2]

Differentiating them is critical for regulatory compliance.
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Feature N9-Isomer (Target) N7-Isomer (Impurity)

Structure Alkyl group on Imidazole N9 Alkyl group on Imidazole N7

Retention Time (RP-LC)
Typically elutes later (More

lipophilic)

Typically elutes earlier (More

polar)

MS/MS Fingerprint

Dominant m/z 155. The N9-C

bond is more labile, leading to

facile dealkylation.

Mixed Spectrum. N7 alkylation

stabilizes the imidazole ring

differently; often shows higher

abundance of ring-opening

fragments relative to

dealkylation.

Stability Thermodynamically stable.[2]
Kinetically favored (often

converts to N9 or degrades).

Diagnostic Protocol: If an unknown peak appears at m/z 259:

Check the ratio of

.

The N9 isomer typically shows >90% conversion to m/z 155 at 20eV.

The N7 isomer often requires higher energy to depurinate or shows competing ring

fragmentation channels.

Comparison: 6-Chloro vs. 6-Amino (Adenine Derivative)
If the starting material was contaminated or substitution occurred, you may observe the

Adenine analog.

Analyte Parent Ion [M+H]+ Key Fragment Isotope Pattern

6-Chloro-9-alkyl 259.07 155 (6-Cl-Purine) 3:1 (Cl signature)

6-Amino-9-alkyl 240.12 136 (Adenine) None (No Cl)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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